4-(2-Bromophenyl)-1,1,1-trifluoro-4-methylpentan-2-ol

• Molecular Formula: C12H14BrF3O
• Molecular Weight: 311.14 g/mol
• IUPAC Name: 4-(2-bromophenyl)-1,1,1-trifluoro-4-methylpentan-2-ol
• InChI: InChI=1S/C12H14BrF3O/c1-11(2,7-10(17)12(14,15)16)8-5-3-4-6-9(8)13/h3-6,10,17H,7H2,1-2H3
• InChI Key: IRYISISCTAHQCM-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(CC(C(F)(F)F)O)C1=CC=CC=C1Br

Description

4-(2-Bromophenyl)-1,1,1-trifluoro-4-methylpentan-2-ol is a useful research compound. Its molecular formula is C12H14BrF3O and its molecular weight is 311.14 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a round bottom flask was added 4-(2-bromophenyl)-1,1,1-trifluoro-4-methylpentan-2-one (3.0 g, 9.7 mmol) in 70 mL of MeOH and 70 mL of THF at 0° C., followed by the slow addition of NaBH4 (1.1 g, 29.1 mmol). The reaction mixture was stirred at room temperature for 24 hours and then concentrated in vacuo. The residue was diluted with 1000 mL of ethyl acetate, washed with 200 mL of saturated aqueous sodium bicarbonate solution, 200 mL of brine, dried over sodium sulfate, filtered, and concentrated in vacuo. The crude mixture was purified by flash chromatography. The column was eluted with 0-20% EtOAc/hexanes to afford 1.76 g (58%) of 4-(2-bromophenyl)-1,1,1-trifluoro-4-methylpentan-2-ol.